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Compound of Interest

Compound Name: Tizanidine-d4
CAS No.: 1188331-19-2
Cat. No.: B562766

Get Quote

\ J

This technical guide provides a comprehensive overview of Tizanidine-d4, a deuterated
analog of Tizanidine, intended for researchers, scientists, and professionals in drug
development. This document compiles critical data from safety data sheets (SDS), details on its
mechanism of action, and relevant experimental protocols.

Safety Data Sheet (SDS) Summary for Tizanidine-d4

Tizanidine-d4 is the deuterated form of Tizanidine, an a2-adrenergic receptor agonist used as
a muscle relaxant.[1][2] The following sections summarize the key safety and handling
information.

1.1 Identification and Physical Properties
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Property Value Source(s)

5-chloro-N-(4,5-dihydro-1H-
) imidazol-2-yl-4,4,5,5-d4)-2,1,3-
Chemical Name o ) [3]
benzothiadiazol-4-amine,

monohydrochloride

Tizanidine-d4 (hydrochloride),
5-Chloro-N-(4,5-dihydro-1H-

Synonyms o [2][3]
imidazol-2-yl-d4)-2,1,3-

benzothiadiazol-4-amine

CAS Number 1188263-51-5 [3]
Molecular Formula CoH4D4CINsS « HCI [1]
Molecular Weight 294.2 g/mol [1]
Appearance A solid, fine crystalline powder [1114]
Melting Point 275-279°C (decomposed) [5]
Solubility Soluble in Methanol and Water  [1][4]

1.2 Hazard Ildentification and Precautionary Measures

Tizanidine-d4 is classified as hazardous. The following table outlines its GHS classifications
and corresponding precautionary statements.
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GHS
Hazard Class

Classification

Hazard
Statement

Precautionary
Statements

. Source(s)
(Prevention &

Response)

Acute Toxicity

Category 4
(Oral) 9o

H302: Harmful if

swallowed

P264: Wash
hands thoroughly
after handling.
P270: Do not
eat, drink or
smoke when
using this
product.
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER or

doctor/physician

[3]L6]

if you feel unwell.
P330: Rinse

mouth.

Acute Toxicity Category 4

(Inhalation)

H332: Harmful if

inhaled

P261: Avoid [3][6]
breathing
dust/fume/gas/mi
st/vapors/spray.
P271: Use only
outdoors or in a
well-ventilated
area.
P304+P340: IF
INHALED:
Remove victim to
fresh air and
keep atrestin a
position
comfortable for
breathing. P312:
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Call a POISON
CENTER or
doctor/physician

if you feel unwell.

P280: Wear
protective
gloves.
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.

Skin P3.32.+F’3:.L3: If

Corrosion/Irritatio  Category 2 H3_15_: .Cafjses skin irrtation [3][6]

skin irritation occurs: Get

" medical
advice/attention.
P362+P364:
Take off
contaminated
clothing and
wash it before

reuse.

Serious Eye Category 2A H319: Causes P280: Wear eye [3][6]

Damage/Eye serious eye protection/face

Irritation irritation protection.
P305+P351+P33
8:IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.
Continue rinsing.
P337+P313: If
eye irritation

persists: get
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medical

advice/attention.

Specific Target
Organ Toxicity

] Category 3
(Single

Exposure)

H335: May
cause respiratory

irritation

P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.
P271: Use only
outdoors or in a
well-ventilated
area.
P304+P340: IF
INHALED:
Remove victim to [3lie]
fresh air and
keep atrestin a
position
comfortable for
breathing. P312:
Call a POISON
CENTER or
doctor/physician

if you feel unwell.

1.3 Handling, Storage, and First Aid

» Handling: Avoid contact with skin and eyes and inhalation of dust.[4][7] Use in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[7][8] Do not eat, drink, or smoke when handling.[4]

o Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[4]

Protect from physical damage and keep away from incompatible materials such as oxidizing

agents.[4]

e First Aid:

o In case of skin contact: Immediately wash with soap and water.[3]
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o In case of eye contact: Rinse cautiously with water for several minutes.[3]
o If inhaled: Move the person to fresh air.[6]
o If swallowed: Call a poison control center or doctor immediately.[3]

1.4 Toxicological Data

The toxicological properties of Tizanidine-d4 have not been thoroughly investigated; however,
data for the parent compound, Tizanidine hydrochloride, is available.

Toxicity Data Value Species Source(s)
Oral LD50 414 mg/kg Rat [9]
Oral LD50 235 mg/kg Mouse [9]
Oral LD50 98 mg/kg Rabbit [9]
Subcutaneous LD50 282 mg/kg Rat [9]
Intravenous LD50 35 mg/kg Rat [9]
Intravenous LD50 48 mg/kg Mouse [9]

Mechanism of Action

Tizanidine is a centrally acting a2-adrenergic agonist.[10][11] Its primary mechanism involves
binding to a2-adrenergic receptors in the central nervous system, particularly in the spinal cord.
[10] This agonistic activity inhibits the release of excitatory amino acids, such as glutamate and
aspartate, from spinal interneurons.[12][13] The reduction in excitatory neurotransmitter release
leads to presynaptic inhibition of motor neurons, which in turn reduces muscle spasticity.[12]
Tizanidine has a more pronounced effect on polysynaptic pathways.[13]

Inhibition of
Excitatory Amino Acid
(e.g., Glutamate) Release

a2-Adrenergic Receptor
(Spinal Interneurons)

Activates Leads to Presynaptic Inhibition Results in Reduction of

WG of Motor Neurons Muscle Spasticity

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://cdn.caymanchem.com/cdn/msds/26521m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00697.pdf?1556041383
https://cdn.caymanchem.com/cdn/msds/26521m.pdf
https://www.benchchem.com/product/b562766/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tizanidine-d4
https://datasheets.scbt.com/sc-213052.pdf
https://datasheets.scbt.com/sc-213052.pdf
https://datasheets.scbt.com/sc-213052.pdf
https://datasheets.scbt.com/sc-213052.pdf
https://datasheets.scbt.com/sc-213052.pdf
https://datasheets.scbt.com/sc-213052.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tizanidine-hydrochloride
https://www.ncbi.nlm.nih.gov/books/NBK519505/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tizanidine-hydrochloride
https://go.drugbank.com/drugs/DB00697
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://go.drugbank.com/drugs/DB00697
https://pubmed.ncbi.nlm.nih.gov/7970012/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Mechanism of action for Tizanidine.

Experimental Protocols

Tizanidine-d4 is primarily used as an internal standard for the quantification of Tizanidine in
biological samples by GC- or LC-MS.[1] Several analytical methods have been developed for
the determination of Tizanidine in bulk and pharmaceutical formulations.

3.1 High-Performance Thin-Layer Chromatography (HPTLC)

A stability-indicating HPTLC method has been developed for the analysis of Tizanidine
hydrochloride.[14]

o Stationary Phase: TLC aluminum plates precoated with silica gel 60F-254.[14]
» Mobile Phase: Toluene-acetone-ammonia (5:5:0.1, v/iviv).[14]

» Detection: Densitometric analysis in absorbance mode at 315 nm.[14]

e Results:

o Rfvalue: 0.32 + 0.01 for Tizanidine hydrochloride.[14]

[¢]

Linearity Range: 300-1000 ng per spot.[14]

[¢]

Correlation Coefficient (r?): 0.9922.[14]

o

Limit of Detection (LOD): 88 ng per spot.[14]

o

Limit of Quantitation (LOQ): 265 ng per spot.[14]

 Stability: The drug was found to be susceptible to oxidation but stable under acidic and basic
conditions.[14]

3.2 UV-Visible Spectrophotometry

A simple spectrophotometric method has been developed for the determination of Tizanidine.
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 Principle: Based on the formation of a binary complex between Tizanidine and eosin Y in an
agueous buffered medium (pH 3.5).[15]

e Procedure:

o Prepare a standard stock solution of Tizanidine hydrochloride (100 pug/mL) in distilled
water.[16]

o Transfer aliquots of the stock solution to a series of 10 mL volumetric flasks.
o Add 1 mL of 4 x 103 M eosin Y solution and 2 mL of 0.4 M acetate buffer (pH 3.5).[15]
o Dilute to the mark with distilled water.
o Measure the absorbance at 545 nm against a reagent blank.[15]
» Results:
o Linearity Range: 0.5-8 ug/mL.[15]
o Limit of Detection (LOD): 0.1 pug/mL.[15]
3.3 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A bioequivalence study of Tizanidine in human plasma utilized a validated LC-MS/MS method.
[17]

 Internal Standard: Amlodipine besylate.[17]

o Sample Preparation: Liquid-liquid extraction.[17]

o Detection: Multiple reaction monitoring (MRM).[17]
» Results:

o Linear Calibration Curve: 50-3200 ppt with a correlation coefficient exceeding 0.99.[17]

Analytical Workflow
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The following diagram illustrates a general workflow for the quantitative analysis of Tizanidine
using an internal standard like Tizanidine-d4.

Start: Sample Collection
(e.g., Plasma, Formulation)

Spiking with Internal Standard
(Tizanidine-d4)

:

Sample Preparation
(e.g., Liquid-Liquid Extraction)

Instrumental Analysis
(e.g., LC-MS/MS)

Data Acquisition and Processing

Quantification using
Calibration Curve

Final Concentration
of Tizanidine
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General workflow for Tizanidine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Tizanidine-d4].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562766/docs#an-in-depth-technical-guide-to-
tizanidine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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